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Compound of Interest

Compound Name: 4-Propylcyclohexanone

Cat. No.: B1345700

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data for 4-
Propylcyclohexanone (CAS No. 40649-36-3), compiled from available Safety Data Sheets
(SDS), research literature, and predictive models. It is intended to inform researchers,
scientists, and drug development professionals on the safe handling, storage, and disposal of
this compound.

Section 1: Chemical and Physical Properties

4-Propylcyclohexanone is a cyclic ketone with the molecular formula CeH160.[1] It is a
colorless liquid at room temperature.[1] A summary of its key physical and chemical properties
is presented in Table 1.

Table 1: Physical and Chemical Properties of 4-Propylcyclohexanone
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Property Value Reference
Molecular Formula CoH160 [1]
Molecular Weight 140.22 g/mol

CAS Number 40649-36-3 [1]
IUPAC Name 4-propylcyclohexan-1-one [1]
Appearance Colorless liquid [1]
Boiling Point 219 °C at 1013 hPa

Melting Point -41.5°C

Density 0.907 g/cm3 at 20 °C

Vapor Pressure 0.23 hPa at 20 °C

Flash Point 86 °C

Auto-ignition Temperature 320 °C

Water Solubility 1.96 g/L

logP (Octanol-Water Partition )
o 2.5 (Predicted)
Coefficient)

Section 2: Toxicological Information

The toxicological profile of 4-Propylcyclohexanone indicates that it is a skin irritant and may
cause an allergic skin reaction.[1] It is also classified as harmful to aquatic life with long-lasting
effects.[1] Detailed toxicological data is summarized in Table 2.

Table 2: Toxicological Data for 4-Propylcyclohexanone
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. . Classificati
Endpoint Species Route Value Reference
on
Acute Oral LD50 > 2000 -
o Rat Oral Not Classified
Toxicity mg/kg
Skin Category 2
Corrosion/Irrit  Rabbit Dermal - (Causes skin [1]
ation irritation)
Serious Eye
] No data
Damage/lrrita - - ] -
) available
tion
Respiratory May cause
or Skin - - - an allergic
Sensitization skin reaction
Germ Cell No data
Mutagenicity available
Carcinogenici No data
ty available
Reproductive No data
Toxicity available
STOT-Single No data
Exposure available
STOT-
No data
Repeated - - ) -
available
Exposure
Aspiration No data
Hazard available

Section 3: Ecotoxicological Information

4-Propylcyclohexanone is classified as harmful to aquatic life with long-lasting effects

(Aquatic Chronic 3).[1] Due to the lack of specific experimental data for 4-

© 2025 BenchChem. All rights reserved.

3/9

Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/4-Propylcyclohexanone
https://www.benchchem.com/product/b1345700?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/4-Propylcyclohexanone
https://www.benchchem.com/product/b1345700?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1345700?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Propylcyclohexanone, Quantitative Structure-Activity Relationship (QSAR) models and data
from the structurally similar compound cyclohexanone are used to estimate its ecotoxicological
impact.

Table 3: Ecotoxicological Data for 4-Propylcyclohexanone (Experimental and Predicted)

Value

Endpoint Species Duration Method Reference
(mglL)
Pimephales
Acute Fish promelas Predicted
o 96h LC50 10-100
Toxicity (Fathead (QSAR)
Minnow)
Acute
) Daphnia Predicted
Daphnia 48h EC50 10 - 100
o magna (QSAR)
Toxicity
Pseudokirchn
o ] Predicted
Algae Toxicity  eriella 72h EC50 10 - 100
. (QSAR)
subcapitata
] Read-across
. . Not readily
Biodegradatio ) from
- - biodegradabl
n cyclohexanon

e
e

Section 4: Experimental Protocols

Detailed experimental protocols for the toxicological and ecotoxicological evaluation of
chemicals are established by international organizations such as the Organisation for
Economic Co-operation and Development (OECD). For endpoints where specific data for 4-
Propylcyclohexanone is not available, the standard testing methodologies are described
below.

Synthesis of 4-Propylcyclohexanone

A common method for the synthesis of 4-Propylcyclohexanone is the hydrogenation of 4-
propylphenol.[2]
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o Materials: 4-propylphenol, Platinum-based catalyst (e.g., 2 wt% Pt), deionized water,
hydrogen gas, ethyl acetate.[2]

e Apparatus: High-pressure batch reactor, magnetic stirrer, heating mantle, gas
chromatograph (GC), gas chromatograph-mass spectrometer (GC-MS).[2]

e Procedure:[2]

o Charge the high-pressure batch reactor with 4-propylphenol (5.0 mmol), the catalyst (98
mg), and deionized water (40 mL).[2]

o Seal the reactor and pressurize with hydrogen gas to 2 MPa at room temperature.[2]

o Heat the reactor to the desired reaction temperature while stirring continuously at 600 rpm.

[2]
o Maintain the reaction temperature for 1 hour.[2]
o After the reaction, cool the reactor to room temperature.
o Extract the reaction mixture with ethyl acetate.[2]

o Analyze the organic layer by GC and GC-MS to determine the product yield and purity.[2]

Skin Irritation Testing (OECD Guideline 404)

This test is designed to assess the potential of a substance to cause skin irritation.[3]
o Test Animal: Albino rabbit.[3]
e Procedure:[3]

o Approximately 24 hours before the test, the fur on the dorsal area of the trunk of the
animal is clipped.

o A 0.5 mL (for liquids) or 0.5 g (for solids and semi-solids) amount of the test substance is
applied to a small area (about 6 cm?) of skin and covered with a gauze patch.

o The patch is removed after a 4-hour exposure period.
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o The skin is observed for erythema (redness) and edema (swelling) at 1, 24, 48, and 72

hours after patch removal.

o The severity of the skin reactions is scored according to a standardized scale.

Acute Daphnia Toxicity Testing (OECD Guideline 202)

This test determines the acute immobilization of Daphnia magna.
o Test Organism:Daphnia magna, aged less than 24 hours.
e Procedure:
o Prepare a series of test concentrations of the substance in a suitable medium.

Introduce daphnids into the test vessels containing the different concentrations.

[e]

Incubate the test vessels for 48 hours at 20 = 2°C with a 16-hour light/8-hour dark cycle.

o

Observe the daphnids for immobilization at 24 and 48 hours. Immobilization is defined as

[¢]

the inability to swim within 15 seconds of gentle agitation.

Calculate the EC50, the concentration that immobilizes 50% of the daphnids.

[¢]

Section 5: Visualizations

The following diagrams illustrate key workflows and logical relationships relevant to the safe
handling and assessment of 4-Propylcyclohexanone.
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Caption: Workflow for the safety assessment of a chemical compound.
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Caption: Logical relationships for safe handling and emergency procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 9/9 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1345700?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1345700?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

